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Compound of Interest

Compound Name: 2,3-Dimethyl-2-hexanol
CAS No.: 19550-03-9
Cat. No.: B102537
Get Quote
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Executive Summary & Chemical Identity[1][2]

2,3-Dimethyl-2-hexanol (CAS: 19550-03-9) represents a distinct class of tertiary alcohols
utilized as steric models in metabolic stability studies and as intermediates in the synthesis of
complex fragrances and lipophilic pharmaceutical excipients. Unlike simple aliphatic alcohols,
its structure features adjacent quaternary and tertiary carbon centers, presenting unique
stereochemical and spectroscopic characteristics.

This guide provides a rigorous analysis of its physicochemical properties, an optimized
synthesis protocol using commodity reagents, and an evaluation of its utility in blocking
metabolic "soft spots" in drug design.

Core Chemical Data
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Property Value

IUPAC Name 2,3-Dimethylhexan-2-ol

Molecular Formula

Molecular Weight 130.23 g/mol

CAS Number 19550-03-9

Boiling Point 150.5°C (at 760 mmHg)
Density 0.821 g/cm?3

LogP (Predicted) ~2.65

Chirality C3 is chiral; C2 is achiral

Structural Analysis and Stereochemistry

To accurately utilize 2,3-dimethyl-2-hexanol, one must understand its stereochemical
environment. A common misconception is that the C2 position (bearing the hydroxyl) is a chiral
center.

Stereochemical Breakdown

e C2 Position (Achiral): The carbon at position 2 is bonded to a hydroxyl group, a C3-hexyl
chain, and two methyl groups (one being C1, the other the C2-substituent). Because two
substituents are identical (methyls), C2 possesses a local plane of symmetry and is achiral.

e C3 Position (Chiral): The carbon at position 3 is bonded to a hydrogen, a methyl group, a
propyl chain, and the bulky 2-hydroxy-2-propyl group. All four substituents are distinct,
making C3 a chiral center.

Consequently, 2,3-dimethyl-2-hexanol exists as a pair of enantiomers: (3R)-2,3-dimethyl-2-
hexanol and (3S)-2,3-dimethyl-2-hexanol. In standard synthesis (unless using chiral pool
reagents), the product is obtained as a racemic mixture.

Spectroscopic Implications (NMR)
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The chirality at C3 induces a magnetic non-equivalence in the two methyl groups attached to
C2. In a high-field

-NMR spectrum, the geminal dimethyl groups at C2 are diastereotopic. They will not appear as
a single equivalent singlet (integration 6H) but rather as two distinct singlets (integration 3H
each), or a very closely spaced pair, depending on the solvent resolution. This is a critical self-
validating spectral feature.

Optimized Synthesis Protocol: The Grighard Route

While 3-methyl-2-hexanone could theoretically be methylated to yield the target, that route
relies on an expensive ketone. A more robust, process-friendly approach utilizes Acetone and
2-Bromopentane. This "Convergent Route" uses commodity chemicals to construct the C2-C3
bond.

Reaction Scheme

The synthesis involves the formation of sec-pentylmagnesium bromide followed by nucleophilic
addition to acetone.

Anhydrous Ether
2-Bromopentane Reflux, N2 > sec-PentylMgBr

+ Mg (turnings) (Intermediate) W

Magnesium Alkoxide H30+ Hydrolysis » 2,3-Dimethyl-2-hexanol

Acetone _____———— P Complex
(Electrophile)
Click to download full resolution via product page

Figure 1. Convergent synthesis pathway via Grignard addition to acetone.

Detailed Methodology

Safety Precaution: Grignard reagents are pyrophoric and moisture-sensitive. All glassware
must be flame-dried.

+ Reagent Preparation:
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o Charge a 3-neck round-bottom flask with magnesium turnings (1.1 eq) and a crystal of
iodine.

o Flame dry under a stream of Nitrogen (

).
o Add anhydrous diethyl ether (solvent).[1][2]

» Formation of Grignard Reagent:
o Add 2-bromopentane (1.0 eq) dropwise.

o Critical Step: Initiate the reaction by warming slightly until the iodine color fades and ether
refluxes spontaneously.

o Maintain gentle reflux for 1 hour to ensure complete formation of sec-pentylmagnesium
bromide.

e Nucleophilic Addition:
o Cool the solution to 0°C.
o Add Acetone (1.1 eq, dried over

) dropwise. The reaction is exothermic; control the rate to prevent solvent boil-over.

o Allow to warm to room temperature and stir for 2 hours.
e Workup (Hydrolysis):
o Quench the reaction carefully with saturated Ammonium Chloride (

) solution. Note: Avoid strong acids like HCI to prevent dehydration of the tertiary alcohol to
an alkene (Zaitsev elimination).

o Extract with diethyl ether (3x).[1]

o Wash organic layer with brine, dry over
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, and concentrate in vacuo.

e Purification:

o Distill the crude oil. Collect the fraction boiling at 150-152°C (atmospheric pressure).

Pharmaceutical Application: Metabolic Stability

In drug discovery, oxidative metabolism by Cytochrome P450 (CYP) enzymes often targets
accessible hydrogen atoms on carbon chains.

The "Tertiary Alcohol" Strategy

Replacing a hydrogen or a secondary alcohol with a tertiary alcohol is a proven bioisostere
strategy to block metabolic "soft spots."

e Mechanism: CYP enzymes typically abstract a hydrogen atom (
) from a carbon alpha to a heteroatom or an allylic position.
e Protection: 2,3-Dimethyl-2-hexanol lacks an

-hydrogen at the C2 position. It cannot be oxidized to a ketone.

» Steric Shielding: The bulky isopropyl-like group at C3 and the gem-dimethyl effect at C2
sterically hinder the approach of glucuronidation enzymes (UGTSs), potentially prolonging the
drug's half-life (
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Figure 2: Mechanism of metabolic stabilization provided by the tertiary alcohol scaffold.

Analytical Validation (Self-Validating System)

To confirm the identity of the synthesized product without external standards, rely on the

following logic gates:
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Method

Expected Signal

Validation Logic

IR Spectroscopy

Broad peak @ 3300-3400

Confirms presence of -OH
group. Absence of C=0 peak
@ 1700

confirms no unreacted

acetone.

H-NMR (C2 Methyls)

Two singlets (or close doublet)
~1.1-1.3 ppm

Confirms diastereotopic nature
of C2 methyls due to C3
chirality. If only one singlet
appears, resolution is too low

or product is incorrect.

H-NMR (C2-OH)

Singlet (broad) ~1.5-2.0 ppm

Disappears upon

shake. Confirms exchangeable

proton.

Mass Spectrometry

M+ ion often absent; Base
peak likely M-18 or M-15

Tertiary alcohols dehydrate
easily in MS. Look for [M-

] peak (m/z ~112).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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